Cas no 62615-28-5 (Naphtho[1,2-b]thiophene, 3-methyl-)

• Product Name: Naphtho[1,2-b]thiophene, 3-methyl-
• CAS No: 62615-28-5
• MF: C₁₃H₁₀S
• MW: 198.283502101898
• CID: 438138
• PubChem ID: 12326946
• Update Time: 2025-04-19

Naphtho[1,2-b]thiophene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene, 3-methyl-
• 3-methylbenzo[g][1]benzothiole
• 62615-28-5
• DTXSID40489734
• 3-METHYLNAPHTHO[1,2-B]THIOPHENE

• Inchi： 1S/C13H10S/c1-9-8-14-13-11(9)7-6-10-4-2-3-5-12(10)13/h2-8H,1H3
• InChI Key： TZTMYCFLXDFHBB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 198.0504
• Monoisotopic Mass: 198.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes